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acid

Cat. No.: B14117928

Get Quote

Executive Summary & Product Identity
4-((Triisopropylsilyl)oxy)benzoic acid (CAS: 1163689-92-6) is a critical reference standard

and advanced intermediate used in medicinal chemistry and materials science. It represents a

benzoic acid scaffold where the para-phenolic hydroxyl is masked by a Triisopropylsilyl (TIPS)

group.

Unlike transient protecting groups (e.g., TMS) or traditional ethers (e.g., Methyl, Benzyl), the

TIPS moiety offers a unique steric-electronic profile. It provides exceptional stability against

basic hydrolysis and nucleophilic attack while retaining lability to fluoride sources (TBAF) and

strong acids. This guide compares its performance against industry alternatives (TBDMS,

TBDPS, Benzyl) to validate its selection in high-fidelity synthetic routes.
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Property Specification

Chemical Name 4-((Triisopropylsilyl)oxy)benzoic acid

CAS Number 1163689-92-6

Molecular Formula C₁₆H₂₆O₃Si

Molecular Weight 294.46 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Key Application
Orthogonal protection strategies; Impurity

profiling in API synthesis

Comparative Performance Analysis
The selection of a reference standard or building block hinges on its stability profile during

reaction cycling. The TIPS-protected benzoic acid is compared below with its primary

analogues: TBDMS (tert-Butyldimethylsilyl) and Benzyl ethers.

Hydrolytic Stability (Experimental Insights)
The TIPS group is significantly more bulky than TBDMS, shielding the silicon-oxygen bond.

Acidic Stability: TIPS phenolic ethers are approximately 10–20x more stable than TBDMS

ethers in acidic media (e.g., AcOH/THF).

Basic Stability: TIPS offers superior resistance to base. In 1M NaOH/MeOH, TBDMS

phenols can undergo premature cleavage, whereas TIPS phenols remain intact, allowing for

the selective hydrolysis of methyl esters in the presence of the TIPS phenol.

Table 1: Comparative Stability of Phenolic Protecting Groups
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Feature
TIPS

(Triisopropylsilyl)

TBDMS (tert-

Butyldimethylsilyl)
Benzyl (Bn)

Acid Stability
High (Survives dilute

HCl)

Moderate (Cleaves in

AcOH)

Very High (Requires

strong acid/Lewis

acid)

Base Stability
Excellent (Stable to

1M NaOH)

Good (Slow cleavage

in strong base)
Excellent

Deprotection
Fluoride (TBAF) or

Strong Acid

Fluoride (Fast) or Mild

Acid

Hydrogenation (Pd/C)

or BBr₃

Steric Bulk
High (Hindered

environment)
Moderate Low

Atom Economy
Lower (Large mass

penalty)
Moderate High

Use Case

Orthogonal

Reference: When

base stability is

required but

hydrogenation is

impossible.

Routine Synthesis:

Cost-effective, easy

removal.

Permanent Protection:

Early-stage synthesis.

Chromatographic Orthogonality
In impurity profiling, 4-((Triisopropylsilyl)oxy)benzoic acid elutes significantly later than 4-

hydroxybenzoic acid and 4-((tert-butyldimethylsilyl)oxy)benzoic acid on Reverse Phase (C18)

columns due to the high lipophilicity of the three isopropyl groups.

Retention Factor (

) Increase: TIPS > TBDPS > TBDMS > Benzyl > Free Phenol.

Implication: This distinct retention makes the TIPS derivative an excellent "marker" for

monitoring incomplete deprotection or silylation over-reaction in complex mixtures.
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Visualizing the Decision Logic
The following diagram illustrates the synthetic decision pathway for selecting the TIPS standard

versus alternatives, highlighting the orthogonality principle.

Performance Logic

Target: 4-Hydroxybenzoic Acid Scaffold

Requirement: Base Stability?
(e.g., Ester Hydrolysis)

Requirement: Hydrogenation Compatibility?
(e.g., Alkene present)

Yes (High Stability Needed)

Select TBDMS-Benzoic Acid

No (Mild Conditions)

Select TIPS-Benzoic Acid
(CAS 1163689-92-6)

No (Double bonds present)

Select Benzyl-Benzoic Acid

Yes (Can hydrogenate)

Click to download full resolution via product page

Caption: Decision matrix for selecting 4-((Triisopropylsilyl)oxy)benzoic acid based on

reaction orthogonality constraints.
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Experimental Protocols
Protocol A: Synthesis of the Reference Standard
This protocol yields high-purity material suitable for use as a qualified reference standard.

Reagents:

4-Hydroxybenzoic acid (1.0 eq)

Triisopropylsilyl chloride (TIPS-Cl) (1.2 eq)

Imidazole (2.5 eq)

Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

Dissolution: In a flame-dried flask under Argon, dissolve 4-Hydroxybenzoic acid (1.38 g, 10

mmol) and Imidazole (1.70 g, 25 mmol) in anhydrous DMF (15 mL).

Addition: Cool the solution to 0°C. Add TIPS-Cl (2.31 g, 12 mmol) dropwise via syringe over

10 minutes to control exotherm.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours.

Monitor by TLC (Hexane:EtOAc 4:1). The free phenol spot should disappear.

Workup: Dilute with Diethyl Ether (100 mL). Wash successively with 1N HCl (2 x 30 mL) to

remove imidazole, Water (3 x 30 mL), and Brine (30 mL).

Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: Recrystallize from Hexane/Ethyl Acetate or perform flash chromatography (SiO₂,

Gradient 0-20% EtOAc in Hexane) to obtain the white crystalline solid.

Protocol B: Quality Control (HPLC-UV)
To qualify the material as a reference standard, use the following method to assess purity and

distinguish it from the free acid impurity.
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Instrument: HPLC with PDA/UV detector (254 nm). Column: C18 Reverse Phase (e.g., Agilent

Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm). Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile Gradient:

0–2 min: 5% B

2–15 min: 5% → 95% B (Linear Gradient)

15–20 min: 95% B Flow Rate: 1.0 mL/min. Expected Results:

4-Hydroxybenzoic acid (Impurity): RT ~ 3.5 min.

4-((Triisopropylsilyl)oxy)benzoic acid (Target): RT ~ 12.8 min (Significant hydrophobic

shift).

Mechanistic Validation
The following diagram details the hydrolytic stability mechanism that differentiates TIPS from

TBDMS, validating its use as a robust standard.
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Steric Shielding (TIPS)

Nucleophilic Attack

Si Atom
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Caption: Steric shielding mechanism of the TIPS group preventing nucleophilic attack on the

Silicon atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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